N-(4-(diisopropylamino)but-2-yn-1-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[4-[di(propan-2-yl)amino]but-2-ynyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H23N3O3/c1-13(2)21(14(3)4)10-6-5-9-19-18(22)15-12-17(24-20-15)16-8-7-11-23-16/h7-8,11-14H,9-10H2,1-4H3,(H,19,22)
• InChI Key: AIOCBTJMKVLJGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC#CCNC(=O)C1=NOC(=C1)C2=CC=CO2)C(C)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

N-(4-(diisopropylamino)but-2-yn-1-yl)-5-(furan-2-yl)isoxazole-3-carboxamide, commonly known as DIPOX, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DIPOX is a small molecule inhibitor that has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Antiprotozoal Activity

Research has indicated the potential of isoxazole derivatives, including those similar to the specified compound, in combating protozoal infections. For instance, compounds related to isoxazole have demonstrated significant antiprotozoal activity against organisms like Trypanosoma brucei rhodesiense and Plasmodium falciparum, with some displaying cytotoxic indices considerably higher than existing treatments, suggesting their potential as therapeutic agents in treating diseases such as sleeping sickness and malaria (Patrick et al., 2007).

Antimicrobial Activity

Isoxazole compounds have also been synthesized and evaluated for their antimicrobial properties. A study on a thiazole-based heterocyclic amide with a furan carboxamide moiety demonstrated good antimicrobial activity against both Gram-negative and Gram-positive bacteria, as well as fungi, suggesting its potential for pharmacological and medical applications in treating infections (Cakmak et al., 2022).

Organic Synthesis and Chemical Reactivity

The utility of isoxazole and furan derivatives in organic synthesis has been explored, with such compounds serving as intermediates in the synthesis of a wide range of chemical entities. These include the preparation of various heterocyclic compounds through reactions like the retro Diels-Alder method, showcasing their versatility in chemical synthesis (Stájer et al., 2006).

Experimental and Theoretical Investigations

Isoxazole compounds have been subjects of both experimental and theoretical studies to understand their molecular and electronic structures better. Investigations including X-ray crystallography and density functional theory (DFT) modeling have provided insights into their structural characteristics and potential for various applications, including as ligands in coordination chemistry and materials science (Smith et al., 1991).